Cas no 1536540-27-8 (1H-1,2,4-Triazole-5-carboxylic acid, 3-[1-(methylamino)ethyl]-, ethyl ester)
1H-1,2,4-Triazole-5-carboxylic acid, 3-[1-(methylamino)ethyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-[1-(methylamino)ethyl]-1H-1,2,4-triazole-5-carboxylate
- Ethyl 3-(1-(methylamino)ethyl)-1h-1,2,4-triazole-5-carboxylate
- ethyl3-[1-(methylamino)ethyl]-1H-1,2,4-triazole-5-carboxylate
- 1H-1,2,4-Triazole-5-carboxylic acid, 3-[1-(methylamino)ethyl]-, ethyl ester
-
- Inchi: 1S/C8H14N4O2/c1-4-14-8(13)7-10-6(11-12-7)5(2)9-3/h5,9H,4H2,1-3H3,(H,10,11,12)
- InChI Key: KAPGXFOZMKUWDP-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=NNC(C(C)NC)=N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 200
- XLogP3: 0.3
- Topological Polar Surface Area: 79.9
1H-1,2,4-Triazole-5-carboxylic acid, 3-[1-(methylamino)ethyl]-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1361292-50mg |
Ethyl 3-(1-(methylamino)ethyl)-1h-1,2,4-triazole-5-carboxylate |
1536540-27-8 | 95% | 50mg |
¥16588 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1361292-100mg |
Ethyl 3-(1-(methylamino)ethyl)-1h-1,2,4-triazole-5-carboxylate |
1536540-27-8 | 95% | 100mg |
¥20260 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1361292-250mg |
Ethyl 3-(1-(methylamino)ethyl)-1h-1,2,4-triazole-5-carboxylate |
1536540-27-8 | 95% | 250mg |
¥21168 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1361292-500mg |
Ethyl 3-(1-(methylamino)ethyl)-1h-1,2,4-triazole-5-carboxylate |
1536540-27-8 | 95% | 500mg |
¥20516 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1361292-1g |
Ethyl 3-(1-(methylamino)ethyl)-1h-1,2,4-triazole-5-carboxylate |
1536540-27-8 | 95% | 1g |
¥24678 | 2023-03-01 | |
| Ambeed | A1085790-1g |
Ethyl 3-[1-(methylamino)ethyl]-1H-1,2,4-triazole-5-carboxylate |
1536540-27-8 | 95% | 1g |
$655.0 | 2024-04-23 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01047549-1g |
Ethyl 3-[1-(methylamino)ethyl]-1H-1,2,4-triazole-5-carboxylate |
1536540-27-8 | 95% | 1g |
¥4494.0 | 2023-04-01 | |
| Enamine | EN300-270263-0.05g |
ethyl 3-[1-(methylamino)ethyl]-1H-1,2,4-triazole-5-carboxylate |
1536540-27-8 | 95.0% | 0.05g |
$768.0 | 2025-03-20 | |
| Enamine | EN300-270263-0.1g |
ethyl 3-[1-(methylamino)ethyl]-1H-1,2,4-triazole-5-carboxylate |
1536540-27-8 | 95.0% | 0.1g |
$804.0 | 2025-03-20 | |
| Enamine | EN300-270263-0.25g |
ethyl 3-[1-(methylamino)ethyl]-1H-1,2,4-triazole-5-carboxylate |
1536540-27-8 | 95.0% | 0.25g |
$840.0 | 2025-03-20 |
1H-1,2,4-Triazole-5-carboxylic acid, 3-[1-(methylamino)ethyl]-, ethyl ester Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 1H-1,2,4-Triazole-5-carboxylic acid, 3-[1-(methylamino)ethyl]-, ethyl ester
Recent Advances in the Study of 1H-1,2,4-Triazole-5-carboxylic Acid, 3-[1-(methylamino)ethyl]-, ethyl ester (CAS: 1536540-27-8)
The compound 1H-1,2,4-Triazole-5-carboxylic acid, 3-[1-(methylamino)ethyl]-, ethyl ester (CAS: 1536540-27-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological applications. This heterocyclic compound, featuring a triazole core, is being explored for its role in drug development, particularly as a building block for more complex molecules with therapeutic potential. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its promising properties.
One of the key areas of interest is the compound's utility as an intermediate in the synthesis of bioactive molecules. Researchers have optimized synthetic routes to produce 1H-1,2,4-Triazole-5-carboxylic acid, 3-[1-(methylamino)ethyl]-, ethyl ester with high yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structure, ensuring its suitability for further derivatization. The ethyl ester moiety in particular has been noted for its role in enhancing the compound's stability and bioavailability, making it a valuable scaffold for drug design.
In vitro studies have demonstrated that derivatives of this triazole compound exhibit notable biological activities, including antimicrobial and anti-inflammatory effects. For instance, modifications at the triazole ring have led to compounds with potent inhibitory activity against bacterial pathogens such as Staphylococcus aureus and Escherichia coli. These findings suggest that 1536540-27-8 could serve as a precursor for novel antibiotics, addressing the growing concern of antimicrobial resistance. Additionally, preliminary data indicate potential applications in oncology, with some derivatives showing cytotoxic effects against cancer cell lines.
Beyond its direct pharmacological applications, 1H-1,2,4-Triazole-5-carboxylic acid, 3-[1-(methylamino)ethyl]-, ethyl ester is also being investigated for its role in chemical biology. Its ability to act as a ligand for metal ions has opened avenues for the development of metal-based therapeutics. Researchers are exploring its coordination chemistry with transition metals like copper and zinc, which could lead to new classes of metallodrugs with unique mechanisms of action. Such studies are complemented by computational modeling, which provides insights into the compound's binding interactions and reactivity.
Despite these promising developments, challenges remain in the clinical translation of this compound and its derivatives. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis need to be addressed in future research. However, the current body of work underscores the versatility of 1536540-27-8 as a multifunctional scaffold in medicinal chemistry. Continued exploration of its properties and applications is expected to yield significant contributions to the field, particularly in the design of next-generation therapeutics.
1536540-27-8 (1H-1,2,4-Triazole-5-carboxylic acid, 3-[1-(methylamino)ethyl]-, ethyl ester) Related Products
- 774527-57-0(Ethyl 5-(aminomethyl)-1H-1,2,4-triazole-3-carboxylate)
- 1955505-90-4(ethyl 3-[1-(methylamino)ethyl]-1H-1,2,4-triazole-5-carboxylate hydrochloride)
- 780027-47-6(Ethyl 3-(2-aminoethyl)-1H-1,2,4-triazole-5-carboxylate)
- 648430-81-3(Ethyl 3-ethyl-1H-1,2,4-triazole-5-carboxylate)
- 1539914-53-8(ethyl 3-(1-amino-3-methylbutyl)-1H-1,2,4-triazole-5-carboxylate)
- 1520637-48-2(ethyl 3-(1-aminoethyl)-1H-1,2,4-triazole-5-carboxylate)
- 1537639-78-3(ethyl 3-(1-amino-2-hydroxyethyl)-1H-1,2,4-triazole-5-carboxylate)
- 311349-58-3(ethyl 5-(aminomethyl)-1H-1,2,4-triazole-3-carboxylate hydrochloride)
- 1955516-08-1(ethyl 3-(1-aminoethyl)-1H-1,2,4-triazole-5-carboxylate hydrochloride)
- 2060035-13-2(ethyl 3-(pyrrolidin-2-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride)